Cas no 23680-31-1 ((S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid)

(S) -3- (benzyloxy) -2- ((TERT butoxycarbon) amino) propanoic acid is a serine derivative

(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid structure

23680-31-1 structure

Product Name:(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid

CAS No:23680-31-1

Molecular Formula:C₁₅H₂₁NO₅

Molecular Weight:295.33094

MDL:MFCD00066063

CID:52355

PubChem ID:90234

(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid Properties

Names and Identifiers

- N-Boc-O-Benzyl-L-serine
- Boc-Ser(Bzl)-OH
- N-(tert-Butoxycarbonyl)-O-benzyl-L-serine
- (S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
- BOC-D-SER(BZL)-OH
- Boc-L-Ser(OBzl)-OH
- BOC-L-SERINE (BZL)
- Boc-O-benzyl-L-serine
- N-[(1,1-Dimethylethoxy)carbonyl]-O-(phenylmethyl)-L-serine
- BOC-L-SER(TBU)-OH
- BOC-O-BENZYL-L-SER-OH
- BOC-Ser (Obzl) OH
- BOC-SER(BU)-OH
- BOC-SER(BUT)-OH
- BOC-SER(TBU)-OH
- BOC-SERINE(TBU)-OH
- L-N-(t-butoxycarbonyl)-O-(benzyl)serine
- N-(tert-butyloxycarbonyl)-O-benzyl-L-serine
- N-BOC-O-Benzyl-L-ser
- N-tert-butoxycarbonyl-O-benzyl-L-serine
- +Expand
- MDL： MFCD00066063
- InChIKey： DMBKPDOAQVGTST-LBPRGKRZSA-N
- Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16-12(13(17)18)10-20-9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t12-/m0/s1
- SMILES： O=C(O)[C@@H](NC(OC(C)(C)C)=O)COCC1=CC=CC=C1
- BRN： 3064461

Computed Properties

Exact Mass: 295.14200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 9
Heavy Atom Count: 21
Complexity: 345
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 84.9

Experimental Properties

LogP: 2.57200
PSA: 84.86000
Refractive Index: 22 ° (C=2, EtOH)
Boiling Point: 437.02°C (rough estimate)
Melting Point: 57.0 to 62.0 deg-C
Color/Form: White crystals.
Solubility: Soluble in ethyl acetate, insoluble in water and petroleum ether.
Specific Rotation: 21.5 º (c=2, ethanol)
Optical Activity: [α]20/D +20±1°, c = 2% in ethanol: water (4:1)
Density: 1.1454 (rough estimate)

(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00350U-5g	Boc-O-benzyl-L-serine	23680-31-1	98%	5g	$6.00	2024-05-23
A2B Chem LLC	AB45678-5g	Boc-Ser(Bzl)-OH	23680-31-1	98%	5g	$6.00	2024-04-20
AAPPTec	ABS110-25g	Boc-Ser(Bzl)-OH	23680-31-1		25g	$45.00	2024-07-20
Ambeed	A130049-5g	Boc-Ser(Bzl)-OH	23680-31-1	98%	5g	$7.0	2024-07-28
Apollo Scientific	OR307098-100g	(2S)-3-Benzyloxy-2-(tert-butoxycarbonylamino)propanoic acid	23680-31-1	98%	100g	£86.00	2023-09-02
Chemenu	CM251581-100g	Boc-Ser(Bzl)-OH	23680-31-1	98%	100g	$102
ChemScence	CS-W004063-100g	(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid	23680-31-1	99.47%	100g	$97.0	2022-04-27
Crysdot LLC	CD21010062-500g	Boc-Ser(Bzl)-OH	23680-31-1	98%	500g	$396	2024-07-18
Enamine	EN300-302730-0.05g	(2S)-3-(benzyloxy)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid	23680-31-1	95%	0.05g	$19.0	2023-09-06
eNovation Chemicals LLC	D692383-100g	N-Boc-O-Benzyl-L-serine	23680-31-1	98%	100g	$115	2022-10-12

(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

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(CAS:23680-31-1)

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CHENG DOU CHUANG KE CHENG Biotechnology Co., Ltd.

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(CAS:23680-31-1)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:23680-31-1)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:23680-31-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

23680-31-1 ((S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:23680-31-1)(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid

Purity:99%

Quantity:500g

Price($):395.0